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Compound of Interest

Compound Name: Heptyl 4-aminobenzoate

Cat. No.: B080779

In the landscape of pharmaceutical research and drug development, the meticulous
characterization of small molecules is paramount. This guide provides a comparative analysis
of Heptyl 4-aminobenzoate, cross-referencing its available data with that of its shorter-chain
analogs, Methyl 4-aminobenzoate and Ethyl 4-aminobenzoate. Due to a scarcity of publicly
available experimental data for the heptyl ester, this guide leverages computational predictions
and draws comparisons with well-documented, structurally similar compounds to infer its
physicochemical and potential biological properties.

This document is intended for researchers, scientists, and drug development professionals,
offering a structured overview of the available data and detailed experimental protocols for key

analytical techniques.

Physicochemical Properties: A Comparative
Overview

The following table summarizes the experimental and computed physicochemical properties of
Heptyl 4-aminobenzoate and its methyl and ethyl analogs. This allows for a direct comparison
of how the alkyl chain length may influence these key parameters.
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Heptyl 4- Ethyl 4- Methyl 4-
Property ] . .
aminobenzoate aminobenzoate aminobenzoate
Molecular Formula C14H21NO2 CoH11NO2[1] CsHsNO2
) 235.32 g/mol
Molecular Weight 165.19 g/mol [1] 151.16 g/mol
(Computed)[2]

] ] Data available in
Melting Point ) ) 88-92 °C[1][3] 110-113 °C[4][5]
SpringerMaterials[2]

Boiling Point Not available 310 °C[1] Not available[4]
Water Solubility Not available Insoluble[3] Slightly soluble[5][6]
logP (XLogP3) 4.5 (Computed)[2] 1.9 (Computed) 1.5 (Computed)[7]
Kovats Retention 2046, 2054 (Standard ] ]

Not available Not available
Index non-polar)[2]

Spectral Data Comparison

Spectroscopic data is fundamental for the structural elucidation and confirmation of chemical
compounds. While experimental spectra for Heptyl 4-aminobenzoate are not readily available
in public databases, a comparison of the known spectral characteristics of its analogs provides
a basis for predicting its spectral features.
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Heptyl 4-

Spectral Data .
aminobenzoate

Ethyl 4-
aminobenzoate

Methyl 4-
aminobenzoate

Predicted to show

signals for the heptyl

H NMR chain protons, 1H NMR data 1H NMR data
aromatic protons, and available.[8] available.
the amino group
protons.
Predicted to show
signals for the heptyl
15C NMR chain carbons, 13C NMR data 13C NMR data
aromatic carbons, and  available.[8] available.
the ester carbonyl
carbon.
FT-IR and FT-Raman
) spectra have been
Predicted to show
o recorded and
characteristic peaks
] analyzed.[9][10] Key
for N-H stretching ]
] stretches include -NH2 ]
FT-IR (amine), C=0 IR spectrum available.

stretching (ester), and
aromatic C-H and

C=C vibrations.

(3300-3500 cm1),
C=0 (1700-1750
cm~1), and aromatic
C-H (3000-3100
cm™1).[11]

Predicted to show a

molecular ion peak
Mass Spectrometry . .

corresponding to its

molecular weight.

Mass spectral data
available.[12]

Mass spectral data

available.

Biological Activity

Ethyl 4-aminobenzoate, commonly known as benzocaine, is a well-known local anesthetic.[1]

[3] Its mechanism of action involves the blockade of voltage-gated sodium channels in

neuronal membranes, thereby inhibiting the propagation of nerve impulses. Derivatives of 4-
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aminobenzoic acid have also been investigated for their antimicrobial and cytotoxic activities.
While no specific biological activity data for Heptyl 4-aminobenzoate was found, its structural
similarity to benzocaine suggests it may possess similar local anesthetic properties, with the
longer alkyl chain potentially influencing its potency, duration of action, and toxicity profile.

Experimental Protocols

Detailed methodologies for key experiments are provided below to support researchers in their
own investigations.

Melting Point Determination

Principle: The melting point is a key physical property used to identify a substance and assess
its purity. A pure crystalline solid typically has a sharp melting point range of 1-2°C. Impurities
tend to lower and broaden the melting range.[13]

Apparatus:

» Melting point apparatus (e.g., Mel-Temp or Fisher-Johns)[13]
o Capillary tubes[13][14]

e Thermometer

o Mortar and pestle (for sample preparation)

Procedure (Capillary Method):[15]

e Sample Preparation: Ensure the sample is dry and finely powdered. If necessary, grind the
crystals in a mortar and pestle.[13]

e Loading the Capillary Tube: Invert an open-ended capillary tube and press the open end into
the powdered sample. Tap the closed end of the tube on a hard surface to pack the sample
into the bottom. The sample height should be approximately 2-3 mm.[16]

¢ Measurement:

o Place the loaded capillary tube into the heating block of the melting point apparatus.[13]
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o If the approximate melting point is unknown, perform a rapid heating to get a rough
estimate.[16]

o For an accurate measurement, heat rapidly to about 10-15°C below the expected melting
point, then slow the heating rate to 1-2°C per minute.[14]

o Record the temperature at which the first droplet of liquid appears (the beginning of the
melting range) and the temperature at which the entire sample becomes a clear liquid (the
end of the melting range).[14]

¢ Cooling: Allow the apparatus to cool before performing another measurement. Use a fresh
sample in a new capillary tube for each determination.[16]

Fourier-Transform Infrared (FT-IR) Spectroscopy

Principle: FT-IR spectroscopy measures the absorption of infrared radiation by a sample, which
causes molecular vibrations (stretching and bending). The resulting spectrum provides a
fingerprint of the functional groups present in the molecule.

Apparatus:

¢ FT-IR spectrometer

Sample holder (e.g., KBr plates, ATR crystal)[17]

Potassium bromide (KBr) powder (for pellet method)

Agate mortar and pestle

Hydraulic press (for pellet method)

Solvent (for solution method)
Procedure (KBr Pellet Method):

o Sample Preparation: Grind 1-2 mg of the solid sample with 100-200 mg of dry KBr powder in
an agate mortar and pestle until a fine, homogeneous mixture is obtained.[18]
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» Pellet Formation: Transfer the mixture to a pellet die and apply pressure using a hydraulic
press to form a transparent or translucent pellet.[18]

e Background Spectrum: Run a background spectrum with an empty sample compartment or a
blank KBr pellet to account for atmospheric and instrumental interferences.

o Sample Spectrum: Place the KBr pellet containing the sample in the spectrometer's sample
holder and acquire the infrared spectrum.[18]

» Data Analysis: Identify the characteristic absorption bands and correlate them to the
functional groups present in the molecule.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Principle: NMR spectroscopy exploits the magnetic properties of certain atomic nuclei. When
placed in a strong magnetic field and irradiated with radiofrequency waves, the nuclei absorb
energy at specific frequencies. The chemical environment of each nucleus influences its
resonance frequency, providing detailed information about the molecular structure.

Apparatus:

NMR spectrometer

NMR tubes (high-quality, clean)[19]

Deuterated solvent (e.g., CDClz, DMSO-ds)[19][20]

Micropipette or syringe

Procedure (*H NMR):

e Sample Preparation:

o Weigh 5-25 mg of the sample for a *H NMR spectrum.[21]

o Dissolve the sample in approximately 0.6-0.7 mL of a suitable deuterated solvent in a
small vial.[19][21] Ensure the sample is fully dissolved; sonication may be used to aid
dissolution.[19]
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Transfer to NMR Tube: Using a pipette, carefully transfer the solution into a clean NMR tube.
Avoid introducing solid particles or air bubbles.[19][21]

Instrument Setup:

o Insert the NMR tube into a spinner turbine and adjust the depth using a gauge.

o Place the sample into the NMR spectrometer.

Data Acquisition:

o The instrument will "lock" onto the deuterium signal of the solvent and "shim" the magnetic
field to optimize its homogeneity.

o Acquire the *H NMR spectrum according to the instrument's standard procedures.

Data Processing and Analysis:
o Process the raw data (Fourier transform, phase correction, and baseline correction).
o Integrate the signals to determine the relative number of protons for each peak.

o Analyze the chemical shifts and splitting patterns (multiplicity) to elucidate the molecular
structure.

Visualizations

The following diagrams illustrate key concepts relevant to the analysis and potential biological
activity of Heptyl 4-aminobenzoate.
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Caption: Workflow for the comparative analysis of Heptyl 4-aminobenzoate.
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Caption: Hypothetical blockade of a voltage-gated sodium channel by Heptyl 4-
aminobenzoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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